5-Chloro-1-propan-2-ylpyrazol-4-amine;hydrochloride
Description
5-Chloro-1-propan-2-ylpyrazol-4-amine; hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of pyrazole and has been synthesized through various methods.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 5-Chloro-1-propan-2-ylpyrazol-4-amine; hydrochloride (EN300-27122348), focusing on six unique fields:
Pharmacological Research
5-Chloro-1-propan-2-ylpyrazol-4-amine; hydrochloride: has shown potential in pharmacological research, particularly in the development of new therapeutic agents. Its unique chemical structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. Researchers are exploring its efficacy in treating conditions such as inflammation, pain, and certain types of cancer .
Neuroscience
In neuroscience, this compound is being investigated for its effects on the central nervous system. Studies suggest that it may modulate neurotransmitter activity, which could be beneficial in treating neurological disorders like epilepsy, anxiety, and depression. Its ability to cross the blood-brain barrier makes it a valuable tool for studying brain function and developing neuroprotective drugs .
Biochemical Assays
The compound is also used in biochemical assays to study enzyme activity and protein interactions. Its specific binding properties make it useful in assays designed to identify and characterize enzyme inhibitors. This application is crucial for understanding enzyme mechanisms and developing inhibitors that can be used as drugs or research tools .
Medicinal Chemistry
In medicinal chemistry, 5-Chloro-1-propan-2-ylpyrazol-4-amine; hydrochloride is utilized to synthesize new chemical entities with potential therapeutic benefits. Its structure serves as a scaffold for designing molecules that can target specific biological pathways. This approach is essential for creating more effective and selective drugs with fewer side effects .
Toxicology Studies
Toxicology studies use this compound to assess its safety and potential toxic effects on living organisms. These studies help determine the compound’s therapeutic window and identify any adverse effects at different dosages. Understanding its toxicological profile is vital for ensuring the safety of new drugs derived from this compound .
Chemical Biology
In chemical biology, 5-Chloro-1-propan-2-ylpyrazol-4-amine; hydrochloride is employed to study cellular processes and molecular interactions. Researchers use it to probe the function of specific proteins and pathways within cells. This application aids in elucidating the molecular mechanisms underlying various diseases and can lead to the identification of new therapeutic targets .
properties
IUPAC Name |
5-chloro-1-propan-2-ylpyrazol-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10ClN3.ClH/c1-4(2)10-6(7)5(8)3-9-10;/h3-4H,8H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANKMQGMYLRRGCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=C(C=N1)N)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-1-propan-2-ylpyrazol-4-amine;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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